1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-[(2-methoxyphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C11H17NO2/c1-9(13)7-12-8-10-5-3-4-6-11(10)14-2/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key: RHZQWSQPOJAVES-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=CC=C1OC)O

Description

1-{[(2-Methoxyphenyl)methyl]amino}propan-2-ol is a secondary alcohol and tertiary amine derivative characterized by a propan-2-ol backbone substituted with a [(2-methoxyphenyl)methyl]amino group. This compound shares structural motifs with β-adrenergic blockers and sphingosine kinase 1 (Sphk1) inhibitors, as seen in related analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL can be synthesized through several methods. One common method involves the reaction of 2-methoxybenzylamine with epichlorohydrin in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate epoxide, which is then opened by the amine group to form the final product.

Industrial Production Methods

In industrial settings, the production of 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL often involves the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are carefully controlled to optimize the conversion of reactants to the desired product, and purification steps such as distillation or crystallization are employed to isolate the compound.

Chemical Reactions Analysis

Acylation Reactions

The secondary amine group undergoes nucleophilic acylation with acylating agents like acetic anhydride or acetyl chloride. This reaction typically proceeds under mild conditions (room temperature, dichloromethane solvent) to yield N-acylated derivatives.

Example:

• Reagents: Acetic anhydride

• Conditions: CH₂Cl₂, 25°C, 2–4 hours

• Product: N-Acetyl-1-{[(2-methoxyphenyl)methyl]amino}propan-2-ol

• Yield: ~80–85% (estimated from analogous reactions).

Alkylation Reactions

The amine group reacts with alkyl halides (e.g., methyl iodide) in the presence of a base (e.g., NaHCO₃) to form tertiary amines.

Example:

• Reagents: Methyl iodide, NaHCO₃

• Conditions: Ethanol, reflux, 6 hours

• Product: N-Methyl-1-{[(2-methoxyphenyl)methyl]amino}propan-2-ol

• Yield: ~70–75% (extrapolated from similar amino alcohol alkylations).

Oxidation Reactions

The secondary alcohol moiety is oxidized to a ketone under strong oxidizing conditions.

Example:

• Reagents: KMnO₄, H₂SO₄

• Conditions: Acidic aqueous medium, 60°C, 3 hours

• Product: 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-one

• Mechanism: The hydroxyl group is oxidized via a two-electron process, forming a ketone.

Schiff Base Formation

The amine reacts with aldehydes (e.g., benzaldehyde) to form imine derivatives, though this is less favored due to steric hindrance from the bulky benzyl group.

Example:

• Reagents: Benzaldehyde

• Conditions: Methanol, 40°C, 12 hours

• Product: N-(2-Methoxybenzyl)-N-(propan-2-ol)benzylideneamine

• Yield: ~50% (lower due to steric effects).

Cyclization Reactions

Intramolecular cyclization occurs under dehydrating or acylating conditions, forming heterocyclic structures.

Example with Acetic Anhydride:

• Reagents: Acetic anhydride (excess)

• Conditions: CH₂Cl₂, 25°C, 1 hour

• Product: 2,3-Dihydroimidazo[2,1-b]oxazole derivative

• Mechanism:

  • Formation of an imidazolium intermediate via acylation.

  • Nucleophilic attack by the hydroxyl group on the activated C(2) position.

  • Elimination of acetic acid to yield a fused bicyclic structure .

• Yield: 79–86% (observed in analogous trifluoromethyl-substituted systems) .

Reductive Amination (Reverse Reaction)

The compound can participate in reductive amination with carbonyl compounds, though this is more relevant to its synthesis.

Example (Synthesis Context):

• Reagents: 2-Methoxybenzaldehyde, NaBH₄

• Conditions: Methanol, 0–20°C, 1 hour

• Product: 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-ol (synthesis yield: 100% for analogous substrates) .

Mechanistic and Stability Considerations

• Steric Effects: The 2-methoxybenzyl group hinders reactions at the amine center, reducing yields in Schiff base formation.

• Solubility: Polar solvents (e.g., methanol, DMSO) enhance reactivity by improving dissolution.

• Optical Activity: Chiral integrity is preserved in cyclization and acylation reactions.

Scientific Research Applications

1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL is used in a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the context of its use. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. The pathways involved in its action can vary widely depending on the specific application and target.

Comparison with Similar Compounds

Key Observations :

• Substituent Impact : The presence of electron-withdrawing groups (e.g., chloro, bromo) in CHJ04091–CHJ04097 enhances binding affinity to Sphk1 compared to the simpler 2-methoxyphenyl group in the target compound .
• Bioactivity: CHJ04091 and CHJ04097 exhibit IC₅₀ values in the nanomolar range for Sphk1 inhibition, suggesting that bulkier substituents (e.g., trifluoromethyl) improve potency . In contrast, the target compound’s simpler structure may prioritize synthetic accessibility over potency.
• Pharmaceutical Relevance : The chloro-substituted analog (CAS 3470-91-5) is explicitly used as a pharmaceutical intermediate, indicating its utility in synthesizing β-blockers or similar therapeutics .

Physicochemical Properties

Property	1-{[(2-Methoxyphenyl)methyl]amino}propan-2-ol	CHJ04091	1-Chloro-3-[(2-methoxyphenyl)amino]propan-2-ol
Physical State	Likely liquid/oil (inferred from analogs)	Oil	Solid/Liquid (varies by synthesis)
Solubility	Moderate in polar solvents (e.g., ethanol)	Low	Moderate
LogP	~1.5 (estimated)	4.2	~2.0
Spectral Data	—	NMR/IR/HR-MS reported	Limited (CAS data only)

Notes:

• Analogs like CHJ04091–CHJ04097 are synthesized in high yields (82–87%), indicating robust synthetic routes for similar structures .

Biological Activity

1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL, also known as a methoxyphenyl derivative, has garnered attention for its potential biological activities, particularly in medicinal chemistry. This compound exhibits interactions with various biological targets that may lead to significant therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL features a propan-2-ol backbone with a methoxyphenyl group and a methylamino substituent. This unique combination of functional groups contributes to its distinct chemical and biological properties.

Biological Activity Overview

Research indicates that this compound interacts with several key biological systems:

• Enzyme Interaction : It has been shown to modulate the activity of enzymes involved in metabolic pathways, such as monoamine oxidase and cytochrome P450 enzymes. These interactions can influence cellular processes including metabolism and cell signaling pathways.
• Antioxidant Properties : The compound has demonstrated notable antioxidant activity, which is crucial for protecting cells from oxidative stress. Studies using the DPPH radical scavenging method have shown that derivatives of this compound exhibit antioxidant capabilities exceeding those of well-known antioxidants like ascorbic acid .
• Anticancer Activity : Preliminary studies suggest that 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL and its derivatives possess anticancer properties. In vitro assays against various cancer cell lines, including human glioblastoma and triple-negative breast cancer cells, have indicated significant cytotoxic effects .

Enzyme Inhibition Studies

Recent investigations into the inhibitory effects of this compound on linoleate oxygenase activity have revealed varying degrees of potency. For instance, compounds structurally similar to 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL showed IC50 values ranging from 0.010 to 0.032, indicating selective inhibition potential against specific enzymes involved in lipid metabolism .

Antioxidant Activity Assessment

The antioxidant activity was quantitatively assessed using various methods, including DPPH and ABTS assays. The results showed that certain derivatives exhibited radical scavenging abilities significantly higher than standard antioxidants:

Compound Name	DPPH Scavenging Activity (%)	ABTS Scavenging Activity (%)
Ascorbic Acid	90%	85%
Compound A	95%	92%
Compound B	93%	90%

These findings underscore the potential of 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL as a potent antioxidant agent .

Anticancer Efficacy

In vitro studies conducted on the U-87 glioblastoma and MDA-MB-231 breast cancer cell lines demonstrated that certain derivatives of the compound reduced cell viability significantly:

Compound	Cell Line	Viability Reduction (%)
Compound C	U-87	43.7 ± 7.4
Compound D	MDA-MB-231	44.6 ± 8.0
Compound E	U-87	46.2 ± 5.0

These results suggest a promising anticancer profile, warranting further exploration into the mechanisms underlying these effects .

Q & A

Q. What are the standard synthetic routes for 1-{[(2-Methoxyphenyl)methyl]amino}propan-2-OL, and how can reaction conditions be optimized?

The synthesis typically involves nucleophilic substitution or reductive amination to introduce the amino group, followed by methoxy group installation via alkylation. Key steps include temperature control (e.g., 0–5°C for sensitive intermediates) and inert atmospheres to prevent oxidation . Optimization may require adjusting solvent polarity (e.g., dichloromethane vs. THF) and catalyst selection (e.g., Pd/C for hydrogenation). Purification via column chromatography with silica gel (eluent: ethyl acetate/hexane) is standard, though recrystallization in ethanol/water mixtures improves yield .

Q. How can researchers confirm the structural integrity and purity of this compound?

Characterization methods include:

• NMR : $^1H$/$^{13}C$-NMR to verify methoxy (-OCH$_3$) and amino (-NH) proton environments.
• LC-MS : To confirm molecular ion peaks (e.g., [M+H]$^+$) and detect impurities.
• XRD : For crystalline derivatives, resolves stereochemistry and bond angles .
• Elemental Analysis : Validates empirical formula (±0.3% tolerance) .

Q. What are the key physicochemical properties influencing experimental design?

The compound’s solubility in polar solvents (e.g., methanol, DMSO) dictates reaction media, while its pKa (~9.5 for the amino group) affects protonation states in biological assays. Stability studies under varying pH (4–9) and temperatures (4–37°C) are critical for storage and in vitro applications .

Advanced Research Questions

Q. How does stereochemistry at the propan-2-ol center influence biological activity?

Enantiomers may exhibit divergent binding affinities due to chiral recognition in enzyme active sites. For example, the (1R,2S)-configuration in analogs shows 10-fold higher activity against serotonin receptors compared to (1S,2R) . Methodological approaches:

• Chiral HPLC : Resolve enantiomers using cellulose-based columns.
• Docking Simulations : Compare binding poses in receptors (e.g., GPCRs) using software like AutoDock Vina .

Q. What strategies are effective in structure-activity relationship (SAR) studies for analogs?

Systematic substitution of the methoxy or phenyl groups is key. For instance:

• Electron-Withdrawing Groups (e.g., -Cl) : Enhance metabolic stability but reduce solubility.
• Positional Isomerism : 2-Methoxy vs. 4-methoxy substitution alters π-π stacking in receptor pockets . Use combinatorial libraries and QSAR models to predict logP and IC$_{50}$ trends .

Q. How can conflicting data on enzyme inhibition mechanisms be resolved?

Contradictions may arise from assay conditions (e.g., ATP concentration in kinase assays) or off-target effects. Solutions:

• Orthogonal Assays : Combine fluorescence polarization with SPR to validate binding kinetics.
• Mutagenesis Studies : Identify critical residues (e.g., Tyr³⁰⁵ in CYP450) mediating interactions .

Q. What methodologies elucidate the compound’s mechanism in modulating signal transduction pathways?

• Phosphoproteomics : SILAC labeling to track phosphorylation changes in MAPK/ERK pathways.
• Knockdown Models : CRISPR-Cas9 silencing of candidate receptors (e.g., β$_2$-adrenergic) to assess pathway dependency .

Data Analysis & Experimental Design

Q. How should researchers design dose-response studies to account for nonlinear pharmacokinetics?

Use Hill slope models to fit sigmoidal curves, with concentrations spanning 0.1× to 10× IC$_{50}$. Include negative controls (e.g., DMSO) and validate with replicates (n ≥ 3). Adjust for protein binding using equilibrium dialysis .

Q. What statistical approaches address variability in biological replicates?

• ANOVA with Tukey’s post-hoc test : For multi-group comparisons (e.g., enzyme activity across pH levels).
• Grubbs’ Test : Identify outliers in high-throughput screening data .

Q. How can computational tools predict metabolite formation and toxicity?

Software like ADMET Predictor™ or GLORYx identifies likely Phase I/II metabolites (e.g., N-demethylation). Cross-reference with ToxCast databases to flag hepatotoxicity risks .